4-((5-chlorothiophene-2-carboxamido)methyl)-N,N-dimethylpiperidine-1-carboxamide

• IUPAC Name: 4-[[(5-chlorothiophene-2-carbonyl)amino]methyl]-N,N-dimethylpiperidine-1-carboxamide
• InChI: InChI=1S/C14H20ClN3O2S/c1-17(2)14(20)18-7-5-10(6-8-18)9-16-13(19)11-3-4-12(15)21-11/h3-4,10H,5-9H2,1-2H3,(H,16,19)
• InChI Key: RQTVEFHXMRVMBB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCC(CC1)CNC(=O)C2=CC=C(S2)Cl
• Molecular Formula: C14H20ClN3O2S
• Molecular Weight: 329.8 g/mol
• CAS No.: 2034295-12-8

Description

Synthesis Analysis

The synthesis of this compound might involve the use of 5-Chloro-2-thiophenecarboxaldehyde. This compound is a thiophene derivative and may be used for the synthesis of 2-heteroaryl-α-methyl-5-benzoxazoleacetic acids.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple functional groups including carboxamido, methyl, and piperidine.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of 212 - 214°C, a boiling point of 1111.6±65.0 °C (Predicted), and a density of 1.494±0.06 g/cm3 (Predicted).

Scientific Research Applications

Antibacterial and Antifungal Activities

Compounds with structures resembling "4-((5-chlorothiophene-2-carboxamido)methyl)-N,N-dimethylpiperidine-1-carboxamide" have been studied for their biological activities, including antibacterial and antifungal properties. For example, thiophene-3-carboxamide derivatives have shown significant antibacterial and antifungal activities, indicating their potential as therapeutic agents against microbial infections (Vasu et al., 2003).

Chemical Synthesis and Reactivity

Research on chlorinated thiophenes has explored their preparation, reactions, and tautomeric properties. These studies provide insights into the synthesis and chemical behavior of thiophene derivatives, which are essential for developing new compounds with potential applications in materials science and pharmaceuticals (J. Skramstad et al., 2000).

Antimicrobial Activity and Docking Study

A study on the synthesis and antimicrobial activity of novel derivatives carrying the sulfonamide moiety, including docking studies, revealed that these compounds displayed interesting antimicrobial activities against various bacteria and fungi. This suggests their potential application in developing new antimicrobial agents (M. Ghorab et al., 2017).

Allosteric Modulation of Receptors

Research into the optimization of chemical functionalities for allosteric modulation of receptors has identified key structural requirements for the modulation of cannabinoid type 1 receptor (CB1). This research opens avenues for the development of novel allosteric modulators with potential therapeutic applications (Leepakshi Khurana et al., 2014).

Antitumor Agents

The synthesis and investigation of acridine derivatives as antitumor agents have highlighted the structure-activity relationships critical for antileukemic and anticancer activities. These findings contribute to the ongoing search for more effective cancer treatments (G. Rewcastle et al., 1986).